Cas no 66552-23-6 (1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER)

• Product Name: 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER
• CAS No: 66552-23-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 3227295
• PubChem ID: 12438719
• Update Time: 2025-08-05

1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER
• SCHEMBL24074581
• starbld0033255
• ethyl 6-bromo-3-methyl-1h-indole-2-carboxylate
• 66552-23-6

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-7(2)9-5-4-8(13)6-10(9)14-11/h4-6,14H,3H2,1-2H3
• InChI Key： FNHZACMZJXMXSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(C(=O)OCC)=C2C

Computed Properties

• Exact Mass: 281.00514Da
• Monoisotopic Mass: 281.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Additional information on 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER

1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER and Its Significance in Modern Chemical Research

1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER (CAS No. 66552-23-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This ester derivative of indole, characterized by its bromo and methyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's structure, featuring a carboxylic acid ethyl ester group at the 2-position of the indole ring and bromine atoms at the 6-position, contributes to its reactivity and utility in multiple synthetic pathways.

The indole core is a privileged scaffold in medicinal chemistry due to its presence in numerous natural products and biologically active compounds. Among these, 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER stands out for its potential applications in drug discovery. The bromo substituent at the 6-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

The ethyl ester group at the 2-position of the indole ring provides an additional handle for further functionalization. This ester can be hydrolyzed to yield the corresponding carboxylic acid, which can then be used in amide bond formations or other transformations that require a free carboxylate functionality. The presence of both bromine and methyl groups allows for diverse synthetic strategies, enabling chemists to tailor the molecule's properties for specific applications.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. Several studies have highlighted the pharmacological significance of indole-based compounds in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER aligns well with these therapeutic targets. For instance, modifications at the 3-position of the indole ring have been shown to modulate binding affinity to biological receptors, suggesting its potential as a lead compound for drug development.

One notable application of this compound is in the synthesis of indole-based inhibitors targeting enzymes involved in cancer progression. The bromo and methyl groups provide opportunities for selective interactions with biological targets, enhancing the compound's efficacy. Additionally, the ethyl ester group can be readily modified to introduce other pharmacophores or improve solubility characteristics, making it a versatile building block for drug discovery efforts.

The use of computational methods has further accelerated the exploration of 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER in drug design. Molecular modeling studies have predicted its binding modes to various protein targets, providing insights into its potential biological activity. These predictions have guided experimental efforts to optimize its structure for improved pharmacokinetic properties and target specificity.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as tryptophan or indole derivatives, chemists can employ a series of bromination and alkylation reactions to introduce the desired substituents. The final esterification step can be achieved using traditional esterification methods or more modern approaches like transesterification under mild conditions.

The versatility of 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER extends beyond pharmaceutical applications. It has also been explored as a key intermediate in materials science and agrochemical research. For example, its indole core can be functionalized to produce dyes or pigments with unique optical properties. In agrochemicals, derivatives of this compound have shown promise as intermediates for developing novel pesticides with enhanced efficacy and environmental safety.

The growing body of research on indole derivatives underscores the importance of compounds like 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER. As our understanding of biological systems advances, new opportunities for utilizing these molecules will continue to emerge. Future studies may focus on expanding synthetic methodologies to access more diverse derivatives or exploring novel biological activities through structure-activity relationship studies.

In conclusion, 1H-INDOLE-2-CARBOXYLIC ACID, 6-BROMO-3-METHYL-, ETHYL ESTER (CAS No. 66552-23-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable tool for synthetic chemists and drug developers alike. As ongoing research continues to uncover new applications for indole derivatives, this compound will undoubtedly play a crucial role in advancing our understanding of molecular interactions and developing innovative solutions to global challenges.